molecular formula C12H11FN2O2 B1518845 4-(3,5-dimethyl-1H-pyrazol-1-yl)-3-fluorobenzoic acid CAS No. 1152868-20-6

4-(3,5-dimethyl-1H-pyrazol-1-yl)-3-fluorobenzoic acid

Cat. No. B1518845
CAS RN: 1152868-20-6
M. Wt: 234.23 g/mol
InChI Key: BWDANXPJRCVMOB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(3,5-Dimethyl-1H-pyrazol-1-yl)-3-fluorobenzoic acid (4-DMFBA) is a fluorinated benzoic acid derivative of the pyrazole family. It is a novel small molecule that has been studied for its potential applications in various scientific fields. 4-DMFBA has been found to possess a range of properties, including antioxidant, anti-inflammatory, and anti-bacterial activities. It has also been studied for its potential applications in drug delivery and gene therapy.

Scientific Research Applications

Anticancer Activity

A study on novel fluoro substituted benzo[b]pyran derivatives, which share structural similarities with the compound of interest, demonstrated anticancer activity against human lung, breast, and CNS cancer cell lines at low concentrations. This suggests potential research avenues in the development of anticancer agents using fluorinated benzoic acid derivatives (Hammam et al., 2005).

Antipsychotic Agents

Research into 1,3-dialkyl-4-(iminoarylmethyl)-1H-pyrazol-5-ols revealed compounds with an antipsychotic-like profile in animal behavioral tests, highlighting their potential as novel antipsychotic agents. These compounds did not interact with dopamine receptors, indicating a unique mechanism of action (Wise et al., 1987).

Controlled Drug Delivery

A study on a metal-organic framework (MOF) using 3,5-dimethyl-4-carboxypyrazolato as a linker demonstrated efficient encapsulation of bioactive molecules for controlled drug release. This research points to the potential of pyrazole-derived MOFs in topical drug delivery systems and possibly for antibacterial treatment and skin cancer therapy (Noorian et al., 2020).

Fluorescence and Optical Properties

Synthesis and studies on antipyrine derivatives, including compounds structurally related to the 4-(3,5-dimethyl-1H-pyrazol-1-yl)-3-fluorobenzoic acid, revealed unique fluorescence and optical properties. This underscores their potential use in materials science for the development of fluorescent materials and in studying the optical properties of thin films (El-Ghamaz et al., 2017).

Synthesis of Novel Compounds

Research on the synthesis of 3-amino-4-fluoropyrazoles demonstrated the utility of fluorinated pyrazoles as building blocks in medicinal chemistry. The study provides a foundation for the development of new compounds with potential therapeutic applications (Surmont et al., 2011).

Mechanism of Action

properties

IUPAC Name

4-(3,5-dimethylpyrazol-1-yl)-3-fluorobenzoic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H11FN2O2/c1-7-5-8(2)15(14-7)11-4-3-9(12(16)17)6-10(11)13/h3-6H,1-2H3,(H,16,17)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BWDANXPJRCVMOB-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=NN1C2=C(C=C(C=C2)C(=O)O)F)C
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H11FN2O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

234.23 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
4-(3,5-dimethyl-1H-pyrazol-1-yl)-3-fluorobenzoic acid
Reactant of Route 2
Reactant of Route 2
4-(3,5-dimethyl-1H-pyrazol-1-yl)-3-fluorobenzoic acid
Reactant of Route 3
Reactant of Route 3
4-(3,5-dimethyl-1H-pyrazol-1-yl)-3-fluorobenzoic acid
Reactant of Route 4
Reactant of Route 4
4-(3,5-dimethyl-1H-pyrazol-1-yl)-3-fluorobenzoic acid
Reactant of Route 5
Reactant of Route 5
4-(3,5-dimethyl-1H-pyrazol-1-yl)-3-fluorobenzoic acid
Reactant of Route 6
Reactant of Route 6
4-(3,5-dimethyl-1H-pyrazol-1-yl)-3-fluorobenzoic acid

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.